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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B1581144

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 177 (C.l. 11122) is a monoazo disperse dye belonging to the benzothiazole
heterocyclic class.[1] It is characterized by its low water solubility and is primarily utilized in the
high-temperature dyeing and printing of hydrophobic synthetic fibers, most notably polyester
(PET) and its blends.[1] Its molecular structure imparts a bright red hue, and it is recognized for
good dyeing strength, leveling properties, and overall fastness, making it a commercially
significant colorant in the textile industry.[1] These application notes provide detailed protocols
for the use of Disperse Red 177 in textile chemistry research, including dyeing procedures,
fastness testing, and analytical quantification, as well as a discussion of its toxicological
relevance.

Physicochemical Properties and Quantitative Data

Disperse Red 177 is a red powder that is insoluble in water. Key identifiers and fastness
properties are summarized below.

Table 1: Properties and Identification of Disperse Red 177
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Property Value Reference(s)
C.l. Name Disperse Red 177

C.l. Number 11122

CAS Number 58051-98-2

Molecular Formula C20H18N604S

Molecular Weight 438.46 g/mol

Chemical Class Single Azo

Table 2: Colorfastness Properties of Disperse Red 177 on Polyester
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Standard

Fastness Test Method Rating (Scale) Typical Result Reference(s)
(Typical)

_ ISO 105-B02 /

Light Fastness 1-8 5-6 [2][3]
AATCC 16.3

Washing

Fastness

o ISO 105-C06 1-5 4-5 [2]

(Staining on

PES)

Washing

Fastness

o ISO 105-C06 1-5 5 [2]

(Staining on

Cotton)

Sublimation/Hot ISO 105-PO1/

_ 1-5 5 [2][4]

Pressing AATCC 117

Perspiration Not specified, but
ISO 105-E04 1-5 [5]

Fastness a standard test.

Rubbing ISO 105-X12/ L5 Not specified, but ]

Fastness (Dry) AATCC 8 a standard test.

Rubbing ISO 105-X12/ 15 Not specified, but ]

Fastness (Wet) AATCC 8 a standard test.

Note: Fastness ratings can vary based on the dyeing process, depth of shade, and specific

finishing treatments applied to the fabric.

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of

Polyester

This method is suitable for achieving excellent dye penetration and fastness on polyester

fabrics in a laboratory or pilot-scale setting.
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. Materials and Equipment:
100% Polyester fabric
Disperse Red 177
Dispersing agent (e.g., sodium lignosulfonate)
Acetic acid (glacial) or a pH buffer
Sodium hydrosulfite and sodium hydroxide (for reduction clearing)
High-temperature, high-pressure laboratory dyeing machine
Beakers, graduated cylinders, and a magnetic stirrer
pH meter
. Procedure:
Fabric Preparation (Scouring):

o Prepare a scouring bath with a non-ionic detergent (e.g., 1-2 g/L) and sodium carbonate (1
g/L).

o Treat the polyester fabric in this bath at 60-70°C for 20-30 minutes to remove impurities.
o Rinse the fabric thoroughly with hot water, followed by a cold water rinse, and then dry.
Dye Bath Preparation:

o Weigh the required amount of Disperse Red 177 (e.g., 1.3% on weight of fabric, owf) for
the desired shade.[2]

o Create a paste of the dye with an equal amount of a dispersing agent and a small amount

of warm water.

o Add this paste to the main dye bath containing softened water at a liquor ratio of 1:10 to
1:15.
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o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[7][8]
e Dyeing Cycle:
o Place the scoured polyester fabric into the dyeing machine.
o Add the prepared dye bath.
o Gradually raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.[7][8]

o Hold the temperature at 130°C for 30-60 minutes, depending on the desired color depth.
[71[8]

o Slowly cool the bath to 70-80°C before draining.
e Post-Dyeing (Reduction Clearing):

o Prepare a clearing bath containing sodium hydrosulfite (1-2 g/L) and sodium hydroxide (1-
2 g/L).

o Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes to remove unfixed
surface dye.

o Rinse the fabric thoroughly with hot water, then cold water.
o Neutralize with a dilute acetic acid solution if necessary, followed by a final rinse.

o Dry the fabric.

Protocol 2: Thermosol Dyeing of Polyester

This is a continuous method suitable for dyeing long lengths of fabric and is commonly used in
industrial settings.

1. Materials and Equipment:
e 100% Polyester fabric

e Disperse Red 177
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Migration inhibitor
Padding mangle
Infrared (IR) pre-dryer or hot flue dryer
Thermosol unit (hot air chamber)
. Procedure:
Padding:

o Prepare a padding liquor containing the dispersed Disperse Red 177, a migration
inhibitor, and a wetting agent. The pH should be adjusted to 4.5-5.5.

o Pass the polyester fabric through the padding mangle to ensure even application of the
dye liguor, typically aiming for a wet pick-up of 60-70%.

Drying:

o Immediately dry the padded fabric at 100-120°C.[9][10] Infrared drying is often preferred
as it minimizes dye migration.[9][11]

Thermofixation:

o Pass the dried fabric through a Thermosol chamber at a high temperature, typically 190-
220°C, for 60-90 seconds.[9][11][12] This process causes the dye to sublime and diffuse
into the polyester fibers.

After-treatment:
o Wash the fabric to remove any unfixed dye and auxiliary chemicals.

o Perform a reduction clearing as described in the exhaust dyeing protocol (Protocol 1, Step
4) to achieve optimal fastness.

o Rinse and dry the final fabric.
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Protocol 3: Analytical Quantification by LC-MS/MS

This protocol outlines a method for the extraction and quantification of Disperse Red 177 from

a textile sample.

1. Materials and Equipment:

o Textile sample dyed with Disperse Red 177

¢ Methanol (HPLC grade)

o Disperse Red 177 analytical standard

 Ultrasonic bath

o Centrifuge

e Syringe filters (0.22 um PTFE)

 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system
2. Procedure:

e Sample Extraction:

o

Accurately weigh approximately 1.0 g of the textile sample, cut into small pieces.

[¢]

Place the sample into a flask and add 20 mL of methanol.[13][14]

Sonicate the flask in an ultrasonic bath at 50-60°C for 30 minutes.[13][14]

o

[e]

Centrifuge the extract at approximately 4000 rpm for 10 minutes.

o

Filter the supernatant through a 0.22 um PTFE filter into an LC vial for analysis.[13][14]
e LC-MS/MS Analysis:

o Chromatography: Use a C18 reversed-phase column with a gradient elution of water (with
0.1% formic acid) and methanol (with 0.1% formic acid).[13]
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o Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring
(MRM) mode for quantitative analysis. Specific precursor and product ions for Disperse
Red 177 should be determined by infusing a standard solution.

o Quantification: Prepare a calibration curve using the Disperse Red 177 analytical
standard and calculate the concentration in the textile extract in mg/kg.

Toxicological Considerations: Skin Sensitization

Disperse dyes, including some red variants, are known to be potential skin sensitizers, capable
of causing allergic contact dermatitis (ACD).[15][16] While specific data on Disperse Red 177
is less common than for other dyes (like Disperse Blue 106 or Disperse Orange 3), the
chemical class is a focus of toxicological assessment. The mechanism of skin sensitization is
understood through an Adverse Outcome Pathway (AOP).

Adverse Outcome Pathway (AOP) for Skin Sensitization:

e Molecular Initiating Event (MIE): The dye molecule (a hapten) penetrates the stratum
corneum of the skin and covalently binds to skin proteins (haptenation).[17]

o Keratinocyte Activation: The haptenated proteins cause stress signals in skin cells
(keratinocytes), leading to the release of pro-inflammatory cytokines.

» Dendritic Cell Activation: Dendritic cells (immune cells) in the skin recognize the haptenated
proteins, become activated, and migrate to the local lymph nodes.

o T-Cell Activation and Proliferation: In the lymph nodes, the dendritic cells present the antigen
to T-cells, leading to the proliferation of allergen-specific T-cells. This is the sensitization
phase.[17]

o Adverse Outcome: Upon subsequent exposure to the same dye, the now-sensitized T-cells
trigger a more rapid and robust inflammatory response, resulting in the clinical symptoms of
allergic contact dermatitis (e.g., redness, itching, eczema).

Due to this potential, textiles intended for prolonged skin contact, especially those dyed in deep
shades, should be subjected to thorough post-dyeing washing and reduction clearing to
minimize the amount of residual, unfixed dye on the fiber surface.
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Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Red 177.
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Caption: Adverse Outcome Pathway (AOP) for skin sensitization by textile dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Disperse Red 177 in
Textile Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581144#application-of-disperse-red-177-in-textile-
chemistry-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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